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Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue ANT is a synthetic azo dye characterized by its vibrant blue color and low water
solubility.[1] Its primary application is in the textile industry for dyeing synthetic fibers such as
polyester and nylon.[1] Chemically, it is identified as N-[5-(acetylamino)-4-[2-(2-bromo-4,6-
dinitrophenyl)diazenyl]-2-methoxyphenyl]-N-(2-methoxy-2-oxoethyl)-glycine, methyl ester, with
a molecular weight of 597.3 g/mol .[1][2][3] The compound's moderate lipophilicity, indicated by
an estimated logarithmic partition coefficient (XLogP3-AA) of 3.2, suggests a tendency to
partition into organic phases, which may facilitate its interaction with and passage across
cellular membranes.

Understanding the dynamics of Disperse Blue ANT's interaction with biological systems is
crucial, particularly in the context of toxicology and the development of novel intracellular
staining or drug delivery applications. These application notes provide detailed protocols for the
guantitative analysis of Disperse Blue ANT uptake in cultured mammalian cells. The
methodologies described herein are designed to be adaptable to various cell lines and
experimental setups, enabling researchers to investigate the dose-dependent and time-course
kinetics of cellular uptake, as well as the potential cytotoxic effects of this compound.

Physicochemical Properties of Disperse Blue ANT
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A summary of the key physicochemical properties of Disperse Blue ANT is presented in Table
1. This information is essential for preparing stock solutions and designing cellular uptake

experiments.

Property Value Reference

N-[5-(acetylamino)-4-[2-(2-
bromo-4,6-
dinitrophenyl)diazenyl]-2-
Chemical Name Pheny) v
methoxyphenyl]-N-(2-methoxy-

2-oxoethyl)-glycine, methyl

ester
CAS Number 88938-51-6
Molecular Formula C21H21BrN6010
Molecular Weight 597.3 g/mol
Appearance Vibrant blue solid

Solubili Poor in water; soluble in
olubility . _
various organic solvents

Lipophilicity (XLogP3-AA) 3.2

Experimental Protocols
Preparation of Disperse Blue ANT Stock Solution

Materials:

» Disperse Blue ANT powder

o Dimethyl sulfoxide (DMSO), cell culture grade
o Sterile microcentrifuge tubes

Protocol:
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o Accurately weigh a precise amount of Disperse Blue ANT powder in a sterile
microcentrifuge tube.

e Add an appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10
mM).

o Vortex thoroughly until the powder is completely dissolved.

o Store the stock solution in small aliquots at -20°C, protected from light.

Cell Culture

Materials:

Mammalian cell line of interest (e.g., HelLa, A549, HepG2)

Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal
bovine serum and 1% penicillin-streptomycin)

Cell culture flasks or plates

Phosphate-buffered saline (PBS), sterile

Protocol:

e Culture cells in a humidified incubator at 37°C with 5% CO2.
o Passage cells regularly to maintain sub-confluent growth.

o For experiments, seed cells into appropriate culture vessels (e.g., 96-well plates for
cytotoxicity assays, 24-well plates for uptake studies) and allow them to adhere and reach
the desired confluency (typically 70-80%).

Quantitative Analysis of Cellular Uptake by
Spectrophotometry

This protocol quantifies the total amount of Disperse Blue ANT taken up by a cell population.
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Materials:
Cultured cells in 24-well plates

Disperse Blue ANT working solutions (prepared by diluting the stock solution in complete
culture medium to desired concentrations)

PBS
Cell lysis buffer (e.g., RIPA buffer)

Microplate reader capable of measuring absorbance at the Amax of Disperse Blue ANT (to
be determined empirically, but likely in the 550-650 nm range for a blue dye)

Protocol:

Prepare a standard curve by making serial dilutions of Disperse Blue ANT in cell lysis
buffer.

Remove the culture medium from the cells and wash twice with PBS.

Add the Disperse Blue ANT working solutions to the cells and incubate for the desired time
points (e.g., 1, 2, 4, 8, 24 hours). Include a vehicle control (medium with the same
concentration of DMSO used for the highest dye concentration).

After incubation, remove the dye-containing medium and wash the cells three times with ice-
cold PBS to remove any unbound dye.

Lyse the cells by adding a fixed volume of cell lysis buffer to each well and incubating for 15-
30 minutes at 4°C with gentle agitation.

Transfer the cell lysates to microcentrifuge tubes and centrifuge at high speed to pellet cell
debris.

Transfer the supernatant to a new 96-well plate.

Measure the absorbance of the standards and samples at the Amax of Disperse Blue ANT.
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e Calculate the concentration of Disperse Blue ANT in the cell lysates using the standard
curve and normalize to the total protein content of each sample (determined by a BCA or
Bradford assay).

Quantitative Analysis of Cellular Uptake by Flow
Cytometry

This protocol measures the fluorescence intensity of single cells that have taken up the
fluorescent Disperse Blue ANT.

Materials:

Cultured cells in 6-well plates

o Disperse Blue ANT working solutions

e PBS

e Trypsin-EDTA

e Flow cytometry tubes

e Flow cytometer

Protocol:

o Seed cells in 6-well plates and allow them to adhere.

o Treat the cells with various concentrations of Disperse Blue ANT for desired time points.
Include a vehicle control.

 After incubation, wash the cells twice with PBS.
o Detach the cells using trypsin-EDTA and neutralize with complete medium.
o Transfer the cell suspension to flow cytometry tubes and centrifuge to pellet the cells.

e Resuspend the cell pellet in ice-cold PBS.
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» Analyze the cells on a flow cytometer, measuring the fluorescence in the appropriate channel
(e.g., APC or a similar far-red channel).

» Record the mean fluorescence intensity (MFI) for at least 10,000 events per sample.

Cytotoxicity Assay

This protocol assesses the effect of Disperse Blue ANT on cell viability.

Materials:

Cultured cells in a 96-well, opaque-walled plate

Disperse Blue ANT working solutions

A commercial cytotoxicity assay kit (e.g., CellTox™ Green Cytotoxicity Assay, MTT assay, or
LDH release assay)

Lysis buffer (positive control for 100% cytotoxicity)
Protocol:
e Seed cells in a 96-well plate and allow them to adhere overnight.

o Treat the cells with a range of concentrations of Disperse Blue ANT. Include a vehicle
control and a positive control (cells treated with lysis buffer).

 Incubate for a relevant period (e.g., 24, 48, or 72 hours).

o Follow the manufacturer's instructions for the chosen cytotoxicity assay kit to measure cell
viability.

o Calculate the percentage of viable cells relative to the vehicle control.

Data Presentation

The following tables provide examples of how to structure the quantitative data obtained from
the described experiments.
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Table 2: Dose-Dependent Uptake of Disperse Blue ANT

Disperse Blue ANT

Cellular Uptake (hnmol/mg

Mean Fluorescence

Concentration (uM) protein) Intensity (Arbitrary Units)
0 (Vehicle Control) 0.00 £0.00 100 + 15

1 0.52 + 0.08 520 + 45

5 2.65+0.31 2580 + 210

10 5.10+0.45 5150 + 430

25 11.8+1.2 12100 + 980

50 185+1.9 19200 + 1500

Table 3: Time-Course of Disperse Blue ANT Uptake (at a fixed concentration, e.g., 10 uM)

Incubation Time (hours)

Cellular Uptake (nmol/mg

Mean Fluorescence

protein) Intensity (Arbitrary Units)
0.5 1.2+£0.15 1250 £ 110
1 2.5+0.28 2600 = 230
2 48 +0.51 5050 + 450
4 7.9+0.82 8100 = 720
8 9.8+1.1 10200 = 950
24 105+1.3 11000 %= 1050

Table 4: Cytotoxicity of Disperse Blue ANT after 24-hour Exposure
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Disperse Blue ANT Concentration (puM) Cell Viability (%)
0 (Vehicle Control) 100+ 5.2
1 98.5+4.8
5 95.1+6.1
10 90.3+7.5
25 75.6 £8.2
50 52.1+95
100 25.8+6.9
Visualizations

The following diagrams illustrate the experimental workflow and a hypothetical cellular uptake
pathway for Disperse Blue ANT.
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Caption: Experimental workflow for quantitative analysis of Disperse Blue ANT uptake.
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Caption: Hypothetical cellular uptake pathways for Disperse Blue ANT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Disperse blue ANT | 88938-51-6 [smolecule.com]

2. Disperse blue ANT (88938-51-6) for sale [vulcanchem.com]

3. Disperse blue ANT | C21H21BrN6010 | CID 90289624 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Quantitative Analysis
of Disperse Blue ANT Uptake in Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379933#quantitative-analysis-of-disperse-blue-ant-
uptake-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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